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Cat. No.: B157767 Get Quote

An In-depth Technical Guide to Cadmium Nitrate Tetrahydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cadmium nitrate tetrahydrate, an inorganic compound with the formula Cd(NO₃)₂·4H₂O, is a

colorless, crystalline solid that is highly soluble in water.[1] It serves as a critical precursor in

the synthesis of various cadmium-based materials, finds application in electroplating, and is

used in the production of specialized pigments and glass.[1] In the research and development

sector, it is utilized in studies focusing on heavy metal toxicity, nanoparticle synthesis, and as a

source of cadmium ions for various chemical reactions. This guide provides a comprehensive

overview of its chemical and physical properties, with a central focus on the determination of its

molecular weight. It also delves into its role in biological signaling pathways and outlines

experimental contexts for its use.

Chemical and Physical Properties
Cadmium nitrate tetrahydrate is a deliquescent compound, meaning it readily absorbs

moisture from the air.[2][3] It is classified as a hazardous substance and is recognized as a

carcinogen.[4][5] Proper handling and disposal are critical.[1]
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The chemical formula for cadmium nitrate tetrahydrate is Cd(NO₃)₂·4H₂O.

The calculation is as follows:

Cadmium (Cd): 1 × 112.414 u = 112.414 u[2][6]

Nitrogen (N): 2 × 14.007 u = 28.014 u[7][8]

Oxygen (O): (2 × 3) + (4 × 1) = 10 atoms × 15.999 u = 159.99 u[9][10]

Hydrogen (H): 4 × 2 = 8 atoms × 1.008 u = 8.064 u[3][11]

Total Molecular Weight = 112.414 + 28.014 + 159.99 + 8.064 = 308.478 u

The calculated molecular weight is approximately 308.48 g/mol .[12]

Summary of Properties
Property Value

Chemical Formula Cd(NO₃)₂·4H₂O

Molecular Weight 308.48 g/mol [12]

Appearance Colorless or white crystalline solid[1]

CAS Number 10022-68-1[3][13]

Melting Point 59.5 °C

Solubility in Water 109 g/100 mL at 0 °C; 326 g/100 mL at 60 °C

Density 2.46 g/cm³

Hazards
Toxic, Carcinogenic, Mutagenic, Environmental

Hazard[5][14]

Experimental Applications and Protocols
Cadmium nitrate tetrahydrate is a versatile reagent in various experimental settings. While

specific protocols are highly application-dependent, this section outlines common experimental
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workflows where it is utilized.

Synthesis of Nanoparticles
Cadmium nitrate is frequently used as a precursor for the synthesis of cadmium-based

quantum dots (e.g., CdS, CdSe) and other nanocomposites.

Generalized Experimental Workflow: Synthesis of Cd-Cs Mixed Oxide Nanocomposites

This protocol is a generalized representation based on plant-mediated synthesis methods.[15]

Precursor Solution Preparation: Prepare a 0.1 M aqueous solution of Cadmium nitrate
tetrahydrate (Cd(NO₃)₂·4H₂O) and a 0.1 M solution of a secondary metal salt (e.g., Cesium

Chloride, CsCl).

Mixing: Add a plant extract (e.g., Trachyspermum ammi seed extract) dropwise into the

mixed metal precursor solution under continuous stirring at a controlled temperature (e.g., 60

°C). The phytochemicals in the extract act as reducing and capping agents.

pH Adjustment: Adjust the pH of the reaction mixture to a mildly alkaline level (e.g., pH 9)

using NaOH to facilitate the formation of metal hydroxides.

Reaction and Formation: Allow the reaction to proceed for a set duration to ensure complete

nucleation and growth of the nanocomposites.

Purification: Centrifuge the resulting solution to separate the nanocomposite particles from

the reaction medium. Wash the pellet multiple times with deionized water and ethanol to

remove unreacted precursors and byproducts.

Drying: Dry the purified nanocomposite powder in an oven at a moderate temperature.

Characterization: Analyze the synthesized nanocomposites using techniques such as UV-Vis

Spectroscopy, X-ray Diffraction (XRD), and Transmission Electron Microscopy (TEM) to

determine their optical properties, crystalline structure, and morphology.
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Workflow: Nanoparticle Synthesis
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Caption: Generalized workflow for the green synthesis of nanocomposites.

Role in Biological Signaling
Cadmium is a non-essential heavy metal that is toxic to most organisms. Its presence triggers

complex signaling cascades, particularly in plants, as a response to stress.

Cadmium-Induced Stress Signaling in Plants
When plant cells are exposed to cadmium (Cd²⁺), a rapid stress response is initiated. This

involves the interplay of several key signaling molecules, including nitric oxide (NO), reactive

oxygen species (ROS), and calcium ions (Ca²⁺).[16] These molecules activate downstream

pathways, including Mitogen-Activated Protein Kinase (MAPK) cascades, leading to changes in

gene expression aimed at mitigating cadmium toxicity.[16] One of the defense mechanisms

involves the synthesis of phytochelatins, which are peptides that chelate and sequester

cadmium ions, thereby detoxifying the cell.[17]
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Caption: Cadmium-induced stress signaling pathway in plant cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 10022-68-1: Cadmium nitrate tetrahydrate | CymitQuimica [cymitquimica.com]

2. Atomic Weight of Cadmium | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b157767?utm_src=pdf-body-img
https://www.benchchem.com/product/b157767?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/10022-68-1/
https://ciaaw.org/cadmium.htm
https://ciaaw.org/cadmium.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Atomic Weight of Hydrogen | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

4. Cadmium Nitrate | Cd(NO3)2 | CID 25154 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. sigmaaldrich.com [sigmaaldrich.com]

6. Cadmium - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

7. Atomic Weight of Nitrogen | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

8. Nitrogen - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

9. fiveable.me [fiveable.me]

10. Oxygen - Wikipedia [en.wikipedia.org]

11. quora.com [quora.com]

12. Cadmium nitrate tetrahydrate | CdH8N2O10 | CID 56924536 - PubChem
[pubchem.ncbi.nlm.nih.gov]

13. strem.com [strem.com]

14. pentachemicals.eu [pentachemicals.eu]

15. mdpi.com [mdpi.com]

16. Nitric oxide mediates Cd-dependent induction of signaling- associated genes - PMC
[pmc.ncbi.nlm.nih.gov]

17. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Molecular weight of Cadmium nitrate tetrahydrate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157767#molecular-weight-of-cadmium-nitrate-
tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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